molecular formula C4H16Cl2N4Pt B2630101 Bis(ethylenediamine)platinum(II) chloride CAS No. 21430-85-3

Bis(ethylenediamine)platinum(II) chloride

Cat. No. B2630101
CAS RN: 21430-85-3
M. Wt: 386.18
InChI Key: MXLIXEZAMQLDMM-UHFFFAOYSA-L
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Description

Bis(ethylenediamine)platinum(II) chloride, with the molecular formula C4H16Cl2N4Pt, is an important organic intermediate . It can be used in various fields such as agrochemical, pharmaceutical, and dyestuff .


Molecular Structure Analysis

The molecular structure of Bis(ethylenediamine)platinum(II) chloride is characterized by its molecular formula C4H16Cl2N4Pt . The compound has a molecular weight of 386.187 Da . The InChI code for this compound is 1S/2C2H6N2.2ClH.Pt/c23-1-2-4;;;/h23-4H,1-2H2;21H;/q2-2;;;+6/p-2 .


Physical And Chemical Properties Analysis

Bis(ethylenediamine)platinum(II) chloride is a solid substance . It has a melting point of 300°C . The compound is stored under nitrogen at a temperature of 4°C, and it should be protected from light .

Scientific Research Applications

Formation and Characterization in Radiolysis Studies

Bis(ethylenediamine)platinum(II) chloride has been extensively studied in radiolysis, specifically pulse radiolysis and flash photolysis. These studies reveal the formation and characterization of platinum (III) amine complex ions. Such research is crucial for understanding the transient states and reactivity of platinum-based compounds under radiolytic conditions (Brodovitch, Storer, Waltz, & Eager, 1976).

Crystallography and Polymer Formation

X-ray crystallography has shown that bis(ethylenediamine)platinum(II) can form chain copolymers with other molecules like 18-crown-6. This results in a unique sandwiched structure, where each ethylenediamine ligand is involved in hydrogen bonding, showcasing its potential in creating complex molecular architectures (Colquhoun, Stoddart, & Williams, 1981).

Interaction with Other Ligands

The interaction of bis(ethylenediamine)platinum(II) with various ligands has been a subject of interest. For example, studies involving bis(phosphines) derived from N,N'-substituted ethylenediamine derivatives highlight the versatility of bis(ethylenediamine)platinum(II) in forming complexes with different ligands, impacting the structure and reactivity of the resulting compounds (Balakrishna, Abhyankar, & Mague, 1999).

Formation of Metallacycles

Research has also delved into the formation of metallacycles with bis(ethylenediamine)platinum(II). For instance, the reaction of this compound with certain nitriles leads to the formation of unique seven-membered organic metallacycles, which are of interest in the study of metal-organic frameworks and their potential applications (Kukushkin, Kiseleva, Zangrando, & Kukushkin, 1999).

Structural Studies and Intermolecular Interactions

Further structural studies on variants of bis(ethylenediamine)platinum(II) compounds, like the bis((S,S)-2,4-pentanediamine)platinum(II) ion, provide insights into the coordination geometry and intermolecular interactions in such complexes. These studies are essential for the design and synthesis of novel platinum-based compounds with specific properties (Nakayama, Ooi, & Kuroya, 1979).

DNA Interaction Studies

There is also research on the interaction of ethylenediamine platinum(II) complexes with DNA. Such studies are critical for understanding the potential biomedical applications of these complexes, including their interaction mechanisms with biological molecules (Duskova, Sierra, Fernández, Gude, & Lorente, 2012).

Safety And Hazards

Bis(ethylenediamine)platinum(II) chloride is classified as a skin irritant (Category 2), eye irritant (Category 2), and can cause specific target organ toxicity upon single exposure (Category 3) . It may cause an allergic skin reaction, serious eye irritation, allergy or asthma symptoms, or breathing difficulties if inhaled . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area . Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended .

properties

IUPAC Name

dichloroplatinum;ethane-1,2-diamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2C2H8N2.2ClH.Pt/c2*3-1-2-4;;;/h2*1-4H2;2*1H;/q;;;;+2/p-2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MXLIXEZAMQLDMM-UHFFFAOYSA-L
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CN)N.C(CN)N.Cl[Pt]Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H16Cl2N4Pt
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.08.13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Bis(ethylenediamine)platinum(II) chloride

CAS RN

21430-85-3
Record name Dichlorobis(ethylenediamine)platinum(II)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Citations

For This Compound
34
Citations
JR Burdge, JA STANKO, JAYW PALMER - Florida Scientist, 1995 - JSTOR
Platinum compounds are of interest because of their antitumor activity. The best known example is Cisplatin, cis-diamminedichloroplatinum(II) (cis-Pt(NH3)2Cl2), which is effective …
Number of citations: 7 www.jstor.org
JR Hall, RA Plowman - Australian Journal of Chemistry, 1955 - CSIRO Publishing
The polarographic reduction of tris(ethylenediamine)platinum(IV) and the hexammineplatinum(IV) ions has been studied in potassium chloride, potassium nitrate, and potassium nitrate …
Number of citations: 17 www.publish.csiro.au
JKL DOYLE - 1967 - search.proquest.com
—2—potassium d-antimonyl tartrate to the complex in a 1: 1 ratio.[ Precipitated, and the re solving agent was removed by dissolving the solid in dilute MCI, filtering the SbOCl which …
Number of citations: 0 search.proquest.com
MJ Carter, JK Beattie - Inorganic Chemistry, 1970 - ACS Publications
A kinetic explanation is offered for the chelate effect, based on observation of the rates of ethylenediamine ring closure in square-planar¿ ra» s-dichlorobis (ethylenediamine) platinum (II…
Number of citations: 49 pubs.acs.org
GW Watt, DS Klett - Acta Crystallographica, 1963 - scripts.iucr.org
Number of citations: 6 scripts.iucr.org
F Basolo, JC Bailar Jr, BR Tarr - Journal of the American Chemical …, 1950 - ACS Publications
A method of purification of diethylenetriamine and triethylenetetramine is described. 2. Acid-base dissociation constants of diethyl-enetriamine and triethylenetetramine havebeen …
Number of citations: 152 pubs.acs.org
T Shi, DL Rabenstein - Encyclopedia of Reagents for Organic …, 2001 - Wiley Online Library
[ 62535‐08‐4 ] C 4 H 16 N 4 Cl 2 Pt (MW 386.19) InChI = 1S/2C2H8N2.2ClH.Pt/c2*3‐1‐2‐4;;;/h2*1‐4H2;2*1H;/q;;;;+4/p‐2 InChIKey = VWAWJCIOMHLCCV‐UHFFFAOYSA‐L (reagent …
Number of citations: 1 onlinelibrary.wiley.com
K Provost, EC Beret, DB Muller… - The Journal of …, 2013 - pubs.aip.org
One of the main pitfalls in EXAFS fitting is correlation among parameters, which can lead to unreliable fits. The use of theoretical Debye-Waller factors (DWs) is a promising way to …
Number of citations: 13 pubs.aip.org
SJ Bae, SJ Yoo, Y Lim, S Kim, Y Lim, J Choi… - Journal of Materials …, 2012 - pubs.rsc.org
To design Pt-based materials with a hollow structure via a galvanic reaction would be one of the effective ways to prepare electro- catalysts with high activity. The galvanic reaction …
Number of citations: 76 pubs.rsc.org
M Ghassemzadeh, M Mirza-Aghayan… - Inorganica chimica acta, 2005 - Elsevier
Reaction of 4-amino-6-methyl-1,2,4-triazine-3-thione-5-one (AMTTO, 1) with platinum(II) chloride in THF led to the platinum complex [(AMTTO)PtCl 2 ] 3 ·4.5THF (2) in excellent yields. …
Number of citations: 10 www.sciencedirect.com

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